Cas no 130144-86-4 ((2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)-methyl)-5-methoxytetrahydrofuran-3-ol)

• Product Name: (2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)-methyl)-5-methoxytetrahydrofuran-3-ol
• CAS No: 130144-86-4
• MF: C₂₂H₃₀O₄Si
• MW: 386.556707859039
• CID: 64041
• PubChem ID: 13833863
• Update Time: 2025-04-18

(2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)-methyl)-5-methoxytetrahydrofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)methyl)-5-methoxytetrahydrofuran-3-ol
• (2R,3S,5S)-2-(((tert-Butyldiphenylsilyl)oxy)-methyl)-5-methoxytetrahydrofuran-3-ol
• (2R,3S,5S)-2-[[tert-butyl(diphenyl)silyl]oxymethyl]-5-methoxyoxolan-3-ol
• (2R,3R,5R)-2-tert-butyldiphenylsilyloxymethyl-3-hydroxy-5-methoxy-tetrahydrofuran
• METHYL5O(TERTBUTYLDIPHENYLSILYL)2DEOXYBETADERYTHROPENTOFURANOSIDE
• Methyl5O(tertbutyldiphenylsilyl)2deoxyβDribofuranoside
• Methyl5O(tertbutyldiphenylsilyl)2deoxybDribofuranoside
• METHYL5O(TERTBUTYLDIPHENYLSILYL)2DEOXYSSDERYTHROPENTOFURANOSIDE
• (2R,3S,5R)2((tertbutyldiphenylsilyloxy)methyl)5methoxytetrahydrofuran3ol
• Methyl5O(tertbutyldiphenylsilyl)2deoxybetaDribofuranoside
• Methyl5-O-(tert-butyldiphenylsilyl)-2-deoxy-b-D-ribofuranoside
• Methyl5-O-(tert-butyldiphenylsilyl)-2-deoxy-β-D-ribofuranoside
• Methyl 5-O-(tert-butyldiphenylsilyl)-2-deoxy-beta-D-ribofuranoside
• Methyl5-O-(t-butyldimethylsilyl)-2-deoxy-Β-D-erythro-pentofuranoside
• METHYL 5-O-(T-BUTYLDIPHENYLSILYL)-2-DEOXY-BETA-D-ERYTHRO-PENTOFURANOSIDE
• METHYL-5-O-(TERT-BUTYLDIPHENYLSILYL)-2-DEOXY-SS-D-ERYTHRO-PENTOFURANOSIDE
• METHYL-5-O-(TERT-BUTYLDIPHENYLSILYL)-2-DEOXY-BETA-D-ERYTHRO-PENTOFURANOSIDE
• (2R,3S,5R)-2-((tert-butyldiphenylsilyloxy)methyl)-5-methoxytetrahydrofuran-3-ol
• DTXSID20550719
• SCHEMBL8936662
• 130144-86-4
• Methyl 5-O-[tert-butyl(diphenyl)silyl]-2-deoxy-alpha-D-erythro-pentofuranoside
• MM06067

• Inchi： 1S/C22H30O4Si/c1-22(2,3)27(17-11-7-5-8-12-17,18-13-9-6-10-14-18)25-16-20-19(23)15-21(24-4)26-20/h5-14,19-21,23H,15-16H2,1-4H3/t19-,20+,21-/m0/s1
• InChI Key： AEDSCEUXZVLWFU-HBMCJLEFSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1[C@H](C[C@@H](OC)O1)O

Computed Properties

• Exact Mass: 386.19100
• Monoisotopic Mass: 386.19133597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 47.92000
• LogP: 2.68530
• Solubility: Not determined